N-(1,3-benzodioxol-5-yl)-2-[(4-oxo-3-propyl-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[(4-oxo-3-propyl-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H19N3O5S/c1-2-9-25-21(27)20-19(14-5-3-4-6-15(14)30-20)24-22(25)31-11-18(26)23-13-7-8-16-17(10-13)29-12-28-16/h3-8,10H,2,9,11-12H2,1H3,(H,23,26)
• InChI Key: QYPPEAIACIJKIZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H19N3O5S
• Molecular Weight: 437.5 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-[(4-oxo-3-propyl-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C22H19N3O5S and its molecular weight is 437.47. The purity is usually 95%.
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Scientific Research Applications

Inhibition of Enzymes in Cancer Treatment

A significant body of research focuses on the design and synthesis of compounds as inhibitors of enzymes like dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are crucial for DNA synthesis and repair. These enzymes are targeted in cancer therapy to inhibit the growth of tumor cells. For instance, compounds have been developed as dual inhibitors of DHFR and TS, showing potential as antitumor agents. One study details the synthesis of classical and nonclassical analogues of pyrimidine derivatives, demonstrating potent inhibitory activities against human DHFR and TS, offering insights into the structural requirements for enzyme inhibition and antitumor activity (Gangjee et al., 2009).

Antimicrobial and Antifungal Applications

Compounds within this category have also been explored for their antimicrobial and antifungal properties. For example, some derivatives have shown activity against a range of bacteria and fungi, suggesting potential applications in treating infections. The structural versatility of these compounds allows for targeted activity against specific pathogens, which is critical for developing new antibiotics in the face of rising antibiotic resistance (Attia et al., 2014).

Crystal Structure Analysis

Understanding the crystal structures of these compounds provides insights into their mechanism of action, stability, and interactions with biological targets. Crystallography studies help in the rational design of derivatives with improved efficacy and specificity. Research in this area has detailed the crystal structures of various pyrimidinylsulfanyl acetamides, contributing to the knowledge base necessary for drug development (Subasri et al., 2016).